Cas no 1804370-84-0 (6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol
• CAS No: 1804370-84-0
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4872008
• Update Time: 2025-05-23

6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-6(7(10)11)4(3-13)2-5(9)12-8/h2,7,13H,3H2,1H3
• InChI Key： VDYAUAXBSRVBMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol

Introduction to 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1804370-84-0)

6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol, with the CAS number 1804370-84-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a methoxy group. These functional groups contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol is of particular interest due to its potential applications in drug discovery and development. Pyridine derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the chloro and difluoromethyl groups in this compound enhances its lipophilicity and metabolic stability, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The difluoromethyl group in 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol has been shown to improve the pharmacokinetic properties of the molecule, such as increasing its bioavailability and reducing its susceptibility to metabolic degradation. This is particularly relevant in the context of developing drugs with improved therapeutic indices and reduced side effects.

The methoxy group in 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol also plays a crucial role in modulating its biological activity. Methoxy groups are known to enhance the lipophilicity and electronic properties of molecules, which can influence their binding affinity to target proteins. This makes 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol an attractive candidate for further investigation in the development of new drugs targeting specific receptors or enzymes.

In terms of synthesis, 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol can be prepared through a series of well-established organic reactions. The synthetic route typically involves the sequential introduction of the chloro, difluoromethyl, and methoxy groups onto a pyridine scaffold. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

The biological evaluation of 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol has revealed promising results. In vitro studies have demonstrated its potent activity against various bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary studies have shown that this compound exhibits selective cytotoxicity against cancer cells, making it a candidate for further investigation in oncology research.

To further explore the therapeutic potential of 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol, ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. These studies aim to identify key structural modifications that can enhance the compound's efficacy while minimizing toxicity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes and interactions of this compound with target proteins.

In conclusion, 6-Chloro-3-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1804370-84-0) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research efforts will likely uncover additional applications and optimize its potential for clinical use.